2-(1H-benzimidazol-1-yl)-1-[1-(2-furylmethyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[1-(furan-2-ylmethyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C20H19N3O2/c1-14-10-17(15(2)23(14)11-16-6-5-9-25-16)20(24)12-22-13-21-18-7-3-4-8-19(18)22/h3-10,13H,11-12H2,1-2H3
• InChI Key: AMXRQAOJRGHLBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CC2=CC=CO2)C)C(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol
• CAS RN: 924428-63-7

Description

Synthesis Analysis

The synthesis of compounds related to benzimidazole and pyrrole derivatives involves several key steps, often starting from simple precursors. For instance, compounds similar in structure have been synthesized through reactions involving dimethylformamide-dimethylacetal, leading to various heterocyclic derivatives, demonstrating the versatility of starting materials in creating complex structures (Darweesh et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds with similar frameworks has been extensively studied using spectroscopic techniques like NMR, FT-IR, and X-ray crystallography. These studies reveal the spatial arrangement of atoms within the molecule and their electronic interactions, which are crucial for understanding the compound's reactivity and properties (Louroubi et al., 2019).

Chemical Reactions and Properties

Compounds containing benzimidazole and pyrrole units exhibit a range of chemical reactivities, including participation in electrophilic substitution reactions and serving as building blocks for more complex molecules. These reactions are influenced by the electronic nature of the benzimidazole and pyrrole rings, which can undergo various transformations, including nitration, bromination, and sulfonation (El’chaninov et al., 2015).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystalline structure, can be determined through analytical techniques. These properties are essential for understanding the compound's behavior in different environments and for its formulation for various applications.

Chemical Properties Analysis

Chemically, benzimidazole-pyrrole derivatives are known for their potential biological activities, including antimicrobial and anticancer properties. The presence of benzimidazole and pyrrole moieties in a single molecule can significantly influence its interaction with biological targets, leading to diverse pharmacological activities. However, as requested, the discussion will not cover drug use, dosage, or side effects (Desai et al., 2017).